Cas no 1695562-36-7 ((S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid)
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid
- L-Cysteine, N-acetyl-S-(4-methylbenzoyl)-
- (R)-2-Acetamido-3-((4-methylbenzoyl)thio)propanoic acid
- G64951
- SXC2023
- 1695562-36-7
- (2R)-2-acetamido-3-(4-methylbenzoyl)sulfanylpropanoic acid
- SCHEMBL16641859
- TS-09751
- SXC 2023
- HY-W402682
- CS-0515501
-
- Inchi: 1S/C13H15NO4S/c1-8-3-5-10(6-4-8)13(18)19-7-11(12(16)17)14-9(2)15/h3-6,11H,7H2,1-2H3,(H,14,15)(H,16,17)/t11-/m0/s1
- InChI Key: QHXPWGXGEBJOCG-NSHDSACASA-N
- SMILES: C(O)(=O)[C@H](CSC(=O)C1=CC=C(C)C=C1)NC(C)=O
Computed Properties
- Exact Mass: 281.07217913g/mol
- Monoisotopic Mass: 281.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 109Ų
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S887662-25mg |
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid |
1695562-36-7 | 98% | 25mg |
¥510.30 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S887662-50mg |
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid |
1695562-36-7 | 98% | 50mg |
¥817.20 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S887662-100mg |
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid |
1695562-36-7 | 98% | 100mg |
¥1,376.10 | 2022-08-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00962110-25mg |
(R)-2-Acetamido-3-((4-methylbenzoyl)thio)propanoic acid |
1695562-36-7 | 97% | 25mg |
¥485.0 | 2023-04-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00962110-50mg |
(R)-2-Acetamido-3-((4-methylbenzoyl)thio)propanoic acid |
1695562-36-7 | 97% | 50mg |
¥823.0 | 2023-04-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00962110-100mg |
(R)-2-Acetamido-3-((4-methylbenzoyl)thio)propanoic acid |
1695562-36-7 | 97% | 100mg |
¥1399.0 | 2023-04-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R114873-25mg |
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid,98% |
1695562-36-7 | 98% | 25mg |
¥614 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R114873-50mg |
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid,98% |
1695562-36-7 | 98% | 50mg |
¥1044 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R114873-100mg |
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid,98% |
1695562-36-7 | 98% | 100mg |
¥1773 | 2023-09-10 | |
| 1PlusChem | 1P01V6F0-25mg |
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid |
1695562-36-7 | 97% | 25mg |
$80.00 | 2024-06-19 |
(S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on (S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid
(S)-2-Acetamido-3-(4-Methylbenzoylthio)Propanoic Acid: A Comprehensive Overview
The compound with CAS No. 1695562-36-7, known as (S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure is characterized by an acetamido group at the second position and a 4-methylbenzoylthio group at the third position of a propanoic acid backbone, which contributes to its diverse chemical reactivity and biological activity.
Recent studies have highlighted the importance of (S)-configuration in determining the compound's pharmacokinetic properties. The stereochemistry at the chiral center plays a crucial role in its interaction with biological systems, making it a promising candidate for enantioselective drug design. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of protease inhibitors and anti-inflammatory agents.
The synthesis of this compound involves a multi-step process, including nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis. For instance, the application of palladium-catalyzed coupling reactions has been pivotal in constructing the benzoylthio moiety, ensuring the molecule's stability and functionality.
In terms of biological activity, (S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid has shown remarkable inhibitory effects on certain enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its ability to modulate cytokine production, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and asthma. Furthermore, its selectivity for specific isoforms of these enzymes highlights its suitability for targeted therapeutic interventions.
The compound's solubility and bioavailability are critical factors influencing its pharmacokinetics. Recent investigations have revealed that the presence of the acetamido group enhances its solubility in aqueous media, while the benzoylthio group contributes to membrane permeability. These properties make it an attractive candidate for oral drug delivery systems, where both solubility and absorption are paramount.
From an environmental perspective, the degradation pathways of this compound have been studied to assess its ecological impact. Research indicates that it undergoes rapid hydrolysis under physiological conditions, minimizing its persistence in aquatic environments. This characteristic aligns with current green chemistry principles, emphasizing the development of eco-friendly pharmaceuticals.
In conclusion, (S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid represents a valuable addition to the arsenal of bioactive molecules with potential therapeutic applications. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a promising lead compound for future drug discovery efforts. Ongoing research continues to explore its full potential across various therapeutic areas, underscoring its significance in contemporary medicinal chemistry.
1695562-36-7 ((S)-2-acetamido-3-(4-methylbenzoylthio)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)